3-Chloro-5-fluoro-4-hydroxybenzaldehyde
Overview
Description
3-Chloro-5-fluoro-4-hydroxybenzaldehyde, also known as 2-chloro-6-fluoro-4-formylphenol, is a useful compound that can be applied as an organic building block throughout organic chemistry .
Molecular Structure Analysis
The molecular formula of 3-Chloro-5-fluoro-4-hydroxybenzaldehyde is CHClFO. It has an average mass of 174.557 Da and a monoisotopic mass of 173.988388 Da .
Chemical Reactions Analysis
3-Fluoro-4-hydroxybenzaldehyde, a compound similar to 3-Chloro-5-fluoro-4-hydroxybenzaldehyde, can react with phenylhydrazine derivatives via aldehyde-amine condensation to form hydrazone derivatives .
Physical And Chemical Properties Analysis
3-Chloro-5-fluoro-4-hydroxybenzaldehyde has a density of 1.5±0.1 g/cm^3, a boiling point of 226.4±35.0 °C at 760 mmHg, and a vapor pressure of 0.1±0.5 mmHg at 25°C. It has an enthalpy of vaporization of 48.2±3.0 kJ/mol and a flash point of 90.7±25.9 °C. The compound has a molar refractivity of 39.8±0.3 cm^3, a polar surface area of 37 Å^2, and a molar volume of 115.7±3.0 cm^3 .
Scientific Research Applications
C7H4ClFO2 C_7H_4ClFO_2 C7H4ClFO2
and a molecular weight of 174.56 g/mol, serves as a versatile building block in various fields of chemical research .Pharmaceutical Intermediates
3-Chloro-5-fluoro-4-hydroxybenzaldehyde: is used in the synthesis of pharmaceutical intermediates. It’s particularly crucial in the production of Roflumilast, a selective phosphodiesterase-4 inhibitor used to treat chronic obstructive pulmonary disease (COPD) . The compound’s unique structure allows for the creation of complex molecules required for innovative drug development.
Organic Synthesis
As an organic building block, this compound is employed in the synthesis of complex organic molecules. Its reactive aldehyde group can undergo various chemical reactions, making it a valuable component in the construction of heterocyclic compounds, which are often found in many biologically active molecules .
Safety And Hazards
Future Directions
3-Fluoro-4-hydroxybenzaldehyde, a compound similar to 3-Chloro-5-fluoro-4-hydroxybenzaldehyde, has been used to synthesize 3-Cyclopropylmethoxy-4-difluoromethoxybenzoic Acid, which is an impurity and intermediate in the preparation of Roflumilast . This suggests potential future directions for the use of 3-Chloro-5-fluoro-4-hydroxybenzaldehyde in the synthesis of other compounds.
properties
IUPAC Name |
3-chloro-5-fluoro-4-hydroxybenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClFO2/c8-5-1-4(3-10)2-6(9)7(5)11/h1-3,11H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CDDFZGUCZWWMGL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1F)O)Cl)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClFO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20382294 |
Source
|
| Record name | 3-Chloro-5-fluoro-4-hydroxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20382294 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.55 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-5-fluoro-4-hydroxybenzaldehyde | |
CAS RN |
870704-13-5 |
Source
|
| Record name | 3-Chloro-5-fluoro-4-hydroxybenzaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=870704-13-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Chloro-5-fluoro-4-hydroxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20382294 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Chloro-5-fluoro-4-hydroxybenzaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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